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Compound of Interest

Compound Name: Syringol Gentiobioside

Cat. No.: B13436358 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the physicochemical properties,

biological significance, and analytical methodologies related to Syringol Gentiobioside. The

information is compiled from publicly available scientific literature and databases, offering a

technical guide for professionals in research and development.

Introduction
Syringol Gentiobioside (2,6-Dimethoxyphenyl 6-O-β-D-glucopyranosyl-β-D-glucopyranoside)

is a phenolic glycoside that has garnered significant attention in the field of food and beverage

science, particularly in enology. It is recognized as a key chemical marker for "smoke taint" in

grapes and wine, a condition that imparts undesirable smoky, ashy, or medicinal aromas and

flavors to the final product.[1][2] This phenomenon occurs when vineyards are exposed to

smoke from wildfires or prescribed burns.[3] Volatile phenols present in the smoke, such as

syringol, are absorbed by the grapes and subsequently glycosylated by the plant's enzymes,

forming non-volatile glycosides like Syringol Gentiobioside.[4] While these glycosides are not

aromatic themselves, they can be hydrolyzed back to their volatile aglycones during

fermentation or even in the mouth, releasing the characteristic off-flavors.[1] Understanding the

properties and behavior of Syringol Gentiobioside is therefore crucial for the agricultural and

winemaking industries to mitigate the economic impact of smoke taint.
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While Syringol Gentiobioside is a commercially available standard for analytical purposes, a

complete set of experimentally determined physicochemical properties is not extensively

documented in the available literature. The following tables summarize the known computed

and experimental data for Syringol Gentiobioside and its aglycone, Syringol.

Syringol Gentiobioside
Property Value Source

Molecular Formula C₂₀H₃₀O₁₃ [5]

Molecular Weight 478.4 g/mol (Computed) [5]

IUPAC Name

(2R,3R,4S,5S,6R)-2-

[[(2R,3S,4S,5R,6S)-6-(2,6-

dimethoxyphenoxy)-3,4,5-

trihydroxyoxan-2-

yl]methoxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

[5]

CAS Number 1416253-72-9 [5]

XLogP3 -3.2 (Computed) [5]

Hydrogen Bond Donor Count 7 (Computed) [5]

Hydrogen Bond Acceptor

Count
13 (Computed) [5]

Appearance Solid (Assumed) -

Melting Point
Data not available in searched

literature
-

Boiling Point
Data not available in searched

literature
-

Solubility
Data not available in searched

literature
-

Syringol (Aglycone)
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Property Value Source

Molecular Formula C₈H₁₀O₃ [6]

Molecular Weight 154.16 g/mol [6]

Appearance Colorless solid [6]

Melting Point 50-57 °C [6]

Boiling Point 262 °C [6]

Solubility in water Slightly soluble [6]

Solubility in organic solvents

Ethanol: ~25 mg/mLDMSO:

~20 mg/mLDimethyl

formamide: ~30 mg/mL

[7]

Solubility in aqueous buffer PBS (pH 7.2): ~3 mg/mL [7]

Biological Context and Signaling
The primary biological relevance of Syringol Gentiobioside is its role as a biomarker for

smoke exposure in grapevines.[1] The formation and subsequent breakdown of this compound

can be understood as a detoxification and release pathway.

Formation in Grapevines (Detoxification Pathway)
Volatile phenols, such as syringol, are produced during the combustion of lignin in wood.[6]

When grapevines are exposed to smoke, these airborne phenols are absorbed by the grape

berries. Inside the grape, plant enzymes, specifically UDP-glycosyltransferases (UGTs),

catalyze the glycosylation of syringol. This process attaches a glucose molecule to the syringol,

which is then further glycosylated to form the gentiobioside. This conversion to a non-volatile

glycoside is considered a detoxification mechanism by the plant, as it sequesters the potentially

harmful volatile phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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